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Cat. No.: B1683874

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prinaberel (also known as ERB-041) is a synthetic, non-steroidal, and highly selective agonist
for the estrogen receptor 3 (ERB).[1][2] Its high selectivity for ER[3 over ERa makes it a
valuable tool for elucidating the specific roles of ER[ in various physiological and pathological
processes.[2][3] Research has indicated the potential of selective ER[3 agonists like Prinaberel
in the treatment of conditions such as inflammatory bowel disease, rheumatoid arthritis,
endometriosis, and certain cancers.[1][3][4] Accurate and consistent preparation of Prinaberel
stock solutions is critical for obtaining reliable and reproducible experimental results. Dimethyl
sulfoxide (DMSO) is a common solvent for dissolving Prinaberel for in vitro studies due to its
high solubilizing capacity for organic molecules.[3][5]

This document provides detailed application notes and protocols for the preparation, storage,
and handling of Prinaberel stock solutions in DMSO.

Quantitative Data Summary

For accurate preparation of Prinaberel stock solutions, it is essential to have the following
guantitative data readily available.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1683874?utm_src=pdf-interest
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://en.wikipedia.org/wiki/Prinaberel
https://www.selleckchem.com/products/prinaberel.html
https://www.selleckchem.com/products/prinaberel.html
https://www.medchemexpress.com/Prinaberel.html
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://en.wikipedia.org/wiki/Prinaberel
https://www.medchemexpress.com/Prinaberel.html
https://www.medkoo.com/products/4849
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://www.medchemexpress.com/Prinaberel.html
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 271.25 g/mol [4]
Solubility in DMSO =40 mg/mL (= 147.47 mM) [3]
Appearance Crystalline solid

CAS Number 524684-52-4 [6]

Experimental Protocols
Materials and Equipment

e Prinaberel powder

Anhydrous (or low water content) Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator water bath

Protocol for Preparing a 10 mM Prinaberel Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro assays. Adjustments can be made based on specific
experimental needs.

1. Calculation:

o Objective: Prepare 1 mL of a 10 mM Prinaberel stock solution.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medkoo.com/products/4849
https://www.medchemexpress.com/Prinaberel.html
https://pubchem.ncbi.nlm.nih.gov/compound/Prinaberel
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://www.benchchem.com/product/b1683874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol

)

Calculation: Mass (mg) = 10 mmol/L x 0.001 L x 271.25 g/mol = 2.7125 mg
. Weighing the Compound:

Tare a sterile, amber glass vial or a polypropylene microcentrifuge tube on a calibrated
analytical balance.

Carefully weigh out approximately 2.71 mg of Prinaberel powder into the tared vial. Record
the exact weight.

. Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial
containing the Prinaberel powder. For an exact weight of 2.7125 mg, you would add 1 mL of
DMSO.

o Note: It is crucial to use fresh, anhydrous DMSO as hygroscopic DMSO can significantly
impact the solubility of the product.[3]

Tightly cap the vial.

Vortex the solution vigorously for 1-2 minutes until the Prinaberel is completely dissolved. A
clear solution should be observed.

If the compound does not readily dissolve, brief sonication in a water bath can be used to aid
dissolution.

. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL)
in sterile polypropylene tubes.[3]

Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[3]

Preparation of Working Solutions

For most cell-based assays, the final concentration of DMSO should be kept low (typically <
0.1% v/v) to minimize solvent-induced toxicity or off-target effects.[7]

Example: Preparing a 10 uM working solution from a 10 mM stock:

e Perform a serial dilution of the 10 mM stock solution in DMSO to an intermediate
concentration (e.g., 1 mM).

» Further dilute the intermediate stock solution into the final aqueous culture medium to
achieve the desired working concentration of 10 uM. For example, add 1 puL of a 10 mM
stock to 999 pL of culture medium for a final concentration of 10 uM with 0.1% DMSO.

o Important: To prevent precipitation, it is best to make initial serial dilutions in DMSO before
the final dilution into the agueous medium.[7] Always add the DMSO stock to the aqueous
solution and mix immediately.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Prinaberel stock and working solutions.
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Caption: Simplified signaling pathway of Prinaberel via ER[3 activation.

Safety Precautions

e Handle Prinaberel powder in a chemical fume hood or a ventilated enclosure.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Conclusion

The protocols and information provided in this document are intended to assist researchers in
the accurate and safe preparation of Prinaberel stock solutions in DMSO. Adherence to these
guidelines will help ensure the integrity of the compound and the reproducibility of experimental
results. Always refer to the manufacturer's instructions and relevant literature for the most up-
to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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